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Compound of Interest

Compound Name: L-Phenylalanine-13C9,15N

Cat. No.: B1456397

An In-depth Technical Guide to the Molecular Weight of L-Phenylalanine-13Co,>N

For researchers, scientists, and drug development professionals, precise determination of
molecular weight for isotopically labeled compounds is critical for a range of applications, from
metabolic studies to quantitative proteomics. This guide provides a detailed breakdown of the
molecular weight of L-Phenylalanine-13Co,*>N.

Molecular Composition

L-Phenylalanine-13Co,>N is an isotopically labeled form of the amino acid L-phenylalanine. In
this molecule, all nine carbon atoms are the heavy isotope Carbon-13 (*3C), and the nitrogen
atom is the heavy isotope Nitrogen-15 (**N). The molecular formula is 13CoH11°>NO2. The
standard chemical formula is CoH11NOz[1]. The linear formula can be represented as
13CeHs1BCH213CH(1>NH2)13CO2H[2].

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic masses of all the constituent atoms
in the molecule. For isotopically labeled compounds, the specific isotopic masses of the
enriched elements must be used.

The calculation is based on the following isotopic masses:
e Carbon-13 (*3C): 13.003354835 Da[3]

e Nitrogen-15 (*>N): 15.0001088983 u[4]
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e Hydrogen (*H): 1.0078250322 u (mass of the most common isotope, protium)[5]

o Oxygen (*°0): 15.99491461957 u (mass of the most common isotope)[6]

The table below summarizes the contribution of each element to the total molecular weight.

. Total Mass
Number of Isotopic Mass o
Element Isotope Contribution
Atoms (Dalu)
(Dalu)
Carbon 13C 9 13.003354835[3] 117.030193515
Hydrogen H 11 1.0078250322[5] 11.0860753542
] 15.0001088983|
Nitrogen 15N 1 " 15.0001088983
15.99491461957
Oxygen 150 2 31.98982923914

[6]

175.1062070068
4

Total

The calculated monoisotopic molecular weight of L-Phenylalanine-13Cos,>N is 175.106 Da.
Commercially available L-Phenylalanine-13Co,1>N is often listed with a molecular weight of
175.12[2]. This minor difference may arise from the use of average atomic weights or rounding
in the supplier's documentation. For high-resolution mass spectrometry applications, the
calculated monoisotopic mass is the more relevant value.

Experimental Protocols

The determination of the molecular weight of a specific chemical compound like L-
Phenylalanine-13Co,15N is a theoretical calculation based on established atomic masses.
Therefore, no experimental protocols are required for this determination. Experimental
verification of this molecular weight would typically be performed using mass spectrometry.

Visualization
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The calculation of a molecular weight is a direct summation and does not involve signaling
pathways, experimental workflows, or logical relationships that would necessitate a
diagrammatic representation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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